Cas no 937047-36-4 (6-chloro-5-fluoro-1H-indazole)

• Product Name: 6-chloro-5-fluoro-1H-indazole
• CAS No: 937047-36-4
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• MDL: MFCD22200911
• CID: 1077142
• PubChem ID: 58529904
• Update Time: 2025-06-15

6-chloro-5-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-fluoroindazole
• 6-Chloro-5-fluoro-1H-indazole
• LUVOCMOTTTUYOQ-UHFFFAOYSA-N
• AKOS015949258
• PB33233
• SY035910
• 937047-36-4
• FT-0684812
• AS-33615
• A859667
• MFCD15071448
• SCHEMBL14312467
• J-518583
• DTXSID60729361
• CS-0050221
• 6-chloro-5-fluoro-2H-indazole
• DB-113970
• 6-chloro-5-fluoro-1H-indazole

• MDL： MFCD22200911
• Inchi： 1S/C7H4ClFN2/c8-5-2-7-4(1-6(5)9)3-10-11-7/h1-3H,(H,10,11)
• InChI Key： LUVOCMOTTTUYOQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=NNC=2C=1)F

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 6-chloro-5-fluoro-1H-indazole

Introduction to 6-chloro-5-fluoro-1H-indazole (CAS No. 937047-36-4)

6-chloro-5-fluoro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 937047-36-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, with functional groups that impart unique chemical and biological properties. The presence of both chlorine and fluorine substituents in its molecular structure enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structural features of 6-chloro-5-fluoro-1H-indazole make it a versatile intermediate in the synthesis of more complex molecules. The chlorine atom at the 6-position and the fluorine atom at the 5-position serve as key sites for further functionalization, enabling chemists to modify its properties for specific applications. This flexibility has positioned it as a valuable building block in the creation of novel pharmaceutical agents targeting various therapeutic areas.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated biological activity. Studies have highlighted their potential in inhibiting enzymes and receptors involved in inflammatory responses, bacterial infections, and even certain types of cancer. The fluorine substituent, in particular, is known to enhance metabolic stability and binding affinity, making fluorinated indazoles attractive candidates for drug development.

One of the most compelling aspects of 6-chloro-5-fluoro-1H-indazole is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The indazole scaffold provides a robust framework for such inhibitors, with modifications like chloro and fluoro groups fine-tuning their activity.

Recent advancements in computational chemistry have further accelerated the discovery of new indazole-based drugs. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets, enabling them to design molecules with enhanced potency and selectivity. 6-chloro-5-fluoro-1H-indazole has been utilized in several virtual screening campaigns to identify lead compounds for kinase inhibition. These studies have shown promising results, with some derivatives exhibiting impressive inhibitory activity against target kinases while maintaining good selectivity.

The pharmaceutical industry has also explored 6-chloro-5-fluoro-1H-indazole as a precursor for antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. Indazole derivatives have shown potential against various viruses by interfering with key replication steps. The chlorine and fluorine atoms in 6-chloro-5-fluoro-1H-indazole contribute to its ability to interact with viral proteins, making it a valuable scaffold for antiviral drug design.

In addition to its applications in drug development, 6-chloro-5-fluoro-1H-indazole has found utility in materials science. Its ability to form stable complexes with metals makes it useful in catalysis and as a ligand in coordination chemistry. Researchers have explored its use in designing catalysts for organic transformations that are otherwise challenging to achieve under mild conditions.

The synthesis of 6-chloro-5-fluoro-1H-indazole itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step reactions with multiple purification steps, which can be time-consuming and yield-limiting. However, recent innovations have enabled more efficient synthetic routes, including transition-metal-catalyzed cross-coupling reactions that streamline the process significantly.

The environmental impact of synthesizing such compounds is also a consideration in contemporary research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Techniques like flow chemistry and biocatalysis are being explored as alternatives to traditional batch processing, offering a more sustainable approach to producing compounds like 6-chloro-5-fluoro-1H-indazole.

The future prospects for 6-chloro-5-fluoro-1H-indazole are promising, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of biological systems continues to evolve, so too will the demand for specialized molecular tools like this compound. Its versatility makes it an indispensable asset in the pharmaceutical chemist's toolkit, driving innovation across multiple therapeutic domains.